Cas no 898412-84-5 (3,4,7,9-tetramethyl-1-propyl-1H,4H,6H,7H,8H,9H-1,2,4triazino4,3-gpurine-6,8-dione)

• Product Name: 3,4,7,9-tetramethyl-1-propyl-1H,4H,6H,7H,8H,9H-1,2,4triazino4,3-gpurine-6,8-dione
• CAS No: 898412-84-5
• MF: C₁₄H₂₀N₆O₂
• MW: 304.347601890564
• CID: 5483313
• Update Time: 2025-07-23

3,4,7,9-tetramethyl-1-propyl-1H,4H,6H,7H,8H,9H-1,2,4triazino4,3-gpurine-6,8-dione Chemical and Physical Properties

Names and Identifiers

• 3,4,7,9-tetramethyl-1-propyl-4H-purino[8,7-c][1,2,4]triazine-6,8-dione
• 3,4,7,9-tetramethyl-1-propyl-1H,4H,6H,7H,8H,9H-1,2,4triazino4,3-gpurine-6,8-dione

• Inchi： 1S/C14H20N6O2/c1-6-7-19-13-15-11-10(20(13)9(3)8(2)16-19)12(21)18(5)14(22)17(11)4/h9H,6-7H2,1-5H3
• InChI Key： RHJDQTAPUSSODC-UHFFFAOYSA-N
• SMILES： O=C1C2=C(N(C([H])([H])[H])C(N1C([H])([H])[H])=O)N=C1N(C([H])([H])C([H])([H])C([H])([H])[H])N=C(C([H])([H])[H])C([H])(C([H])([H])[H])N12

Additional information on 3,4,7,9-tetramethyl-1-propyl-1H,4H,6H,7H,8H,9H-1,2,4triazino4,3-gpurine-6,8-dione

Introduction to 3,4,7,9-tetramethyl-1-propyl-1H,4H,6H,7H,8H,9H-1,2,4triazino[4,3-g]purine-6,8-dione (CAS No. 898412-84-5)

3,4,7,9-tetramethyl-1-propyl-1H,4H,6H,7H,8H,9H-1,2,4triazino[4,3-g]purine-6,8-dione, identified by its Chemical Abstracts Service (CAS) number 898412-84-5, is a structurally complex heterocyclic compound that has garnered significant attention in the field of medicinal chemistry and pharmacology. This compound belongs to the triazino[4,3-g]purine class of nucleoside analogs, which are known for their potential biological activities due to their ability to mimic natural nucleobases and interfere with nucleic acid synthesis and function.

The molecular structure of 3,4,7,9-tetramethyl-1-propyl-1H,4H,6H,7H,8H,9H-1,2,4triazino[4,3-g]purine-6,8-dione features a fused tricyclic system consisting of three nitrogen-containing rings: a purine-like core with additional fused triazole and pyrimidine-like moieties. The presence of multiple methyl and propyl substituents at specific positions enhances its steric and electronic properties, making it a promising candidate for further investigation in drug discovery. The compound's unique architecture suggests potential interactions with biological targets such as enzymes and receptors involved in cellular processes.

In recent years，3，4，7，9-tetramethyl-1-propyl-1H，4H，6H，7H，8H，9H-1，2，4triazino[4，3-g]purine-6，8-dione has been studied for its pharmacological properties. Preliminary in vitro studies have indicated that this compound exhibits inhibitory activity against certain enzymes and may have therapeutic potential in modulating pathways associated with inflammation and cancer. The structural features of the molecule allow it to interact with biological macromolecules in a manner that could disrupt aberrant signaling pathways.

One of the most intriguing aspects of 3，4，7，9-tetramethyl-1-propyl-1H，4H，6H，7H，8H，9H-1，2，4triazino[4，3-g]purine-6，8-dione is its ability to mimic natural nucleobases. This property is particularly relevant in the context of antiviral and anticancer therapies where nucleoside analogs are widely used. By incorporating into nucleic acid chains or inhibiting enzymes involved in their synthesis (such as polymerases), this compound could potentially interfere with viral replication or cancer cell proliferation.

Recent advancements in computational chemistry have enabled more efficient virtual screening of compounds like 3，4،7،9-tetramethyl-1-propyl-1H，4H，6H，7H，8H，9H-1،2،4triazino[4， 3-g]purine-6， 8-dione for biological activity. These methods leverage large datasets and machine learning algorithms to predict binding affinities and interactions with target proteins. Such computational approaches have accelerated the discovery process by identifying promising candidates for experimental validation.

Experimental validation remains crucial for understanding the full potential of 3， 4， 7， 9-tetramethyl- 1-propyl- 1Ｈ， ４Ｈ， ６Ｈ， ７Ｈ， ８Ｈ， ９Ｈ- １， ２， ４triazino[ ４， ３-g]purine- ６， ８-dione. In vivo studies are necessary to assess its efficacy, toxicity, and pharmacokinetic properties. Collaborations between computational chemists, medicinal chemists, and biologists are essential for translating laboratory findings into clinical applications.

The development of novel therapeutic agents often involves optimizing existing structures to improve potency, selectivity, and pharmacokinetic profiles. ３、４、７、９-tetramethyl- １、propyl- Ｏne-H、４Ｈ、６Ｈ、７Ｈ、８Ｈ、９Ｈ- Ｏne、２、４-triazino[ Ｏne、３-g]purine- Ｏne、８-dione serves as a valuable scaffold for such modifications. Its unique structural features provide multiple sites for chemical manipulation while maintaining overall biological relevance. This flexibility is crucial for designing derivatives with enhanced therapeutic benefits.

The synthesis of 3, 4, 7, 9-tetramethyl- 1-propyl- 1Ｈ, ４Ｈ, ６Ｈ, ７Ｈ, ８Ｈ, ＩХ -one involves multi-step organic reactions that require precise control over reaction conditions. Advances in synthetic methodologies have made it possible to construct complex heterocyclic systems more efficiently. Techniques such as transition-metal-catalyzed cross-coupling reactions have been particularly useful in forming carbon-nitrogen bonds essential for this class of compounds. Optimizing synthetic routes not only reduces production costs but also improves scalability for future clinical studies.

The growing interest in 3，   ４，   ７，   ９-tetramethyl-   １-propyl-   One-H，    Four-H，    Six-H，    Seven-H，    Eight-H，    Nine-H-One -two-four-triazino[ One-three-g]-purine-one-eight-one underscores its significance as a potential therapeutic agent. As research progresses, collaborations across disciplines will be essential for unlocking its full potential. By combining experimental insights with computational predictions, scientists can accelerate the development pipeline from discovery to clinical application.